Suberosol

Anti-HIV Triterpenoid EC50
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C31H50O2
Molecular Weight 454.7 g/mol
Cat. No. B15567281
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameSuberosol
Molecular FormulaC31H50O2
Molecular Weight454.7 g/mol
Structural Identifiers
InChIInChI=1S/C31H50O2/c1-19(2)20(3)10-11-21(4)24-18-27(33)31(9)23-12-13-25-28(5,6)26(32)15-16-29(25,7)22(23)14-17-30(24,31)8/h12,14,19,21,24-27,32-33H,3,10-11,13,15-18H2,1-2,4-9H3/t21-,24-,25+,26+,27+,29-,30-,31-/m1/s1
InChIKeyMJRURUDEESYVHI-UJZFCZBUSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Suberosol: Anti-HIV Lanostane Triterpene


Suberosol (CAS: 151368-42-2) is a naturally occurring tetracyclic triterpenoid belonging to the lanostane class, isolated exclusively from Polyalthia suberosa (Roxb.) Thwaites [1]. Chemically defined as (3β,15α)-24-methylidenelanosta-7,9(11)-diene-3,15-diol, suberosol features a characteristic C31 lanostane skeleton with hydroxyl groups at the 3β and 15α positions and a methylidene substituent at C-24, distinguishing it from more common C30 lanostanes and other triterpenoid subclasses [2]. Initially characterized in 1993 as part of an anti-AIDS screening program, suberosol exhibits anti-HIV replication activity in H9 lymphocyte cells with a reported EC50 of 3 μg/mL [3].

Reported Anti-HIV Principle
Supports anti-HIV replication inhibition studies in H9 lymphocyte model
C31 Lanostane Scaffold
Structurally orthogonal to C30 triterpenoid anti-HIV leads
Stereochemically Defined
3β,15α diol configuration distinct from generic lanostanes

Suberosol: Structural Specificity & Procurement


Within the broader class of anti-HIV triterpenoids, substituent effects on the lanostane core critically modulate potency, selectivity, and physicochemical properties [1]. Suberosol is a rare C31 lanostane bearing a unique 24-methylidene substituent and 3β,15α dihydroxylation pattern, a pharmacophore configuration absent in C30 lanostanes, cycloartanes, lupanes (e.g., betulinic acid), and ursanes [2]. Empirical evidence demonstrates that even structurally adjacent analogs from the same genus (e.g., cycloartanes from Polyalthia longifolia) exhibit divergent antiviral EC50 values, cytotoxicity profiles, and therapeutic windows [3]. Consequently, generic triterpenoid sourcing introduces substantial risk of altered bioactivity and non-interchangeable experimental outcomes. The following quantitative comparisons substantiate why suberosol must be specifically selected for applications requiring its precise stereoelectronic signature.

Lanostane-type mismatch
C31 scaffold with 24-methylidene and specific 3β,15α diol may not match other lanostanes; anti-HIV profile may shift
C30 triterpenoid interchange
Betulinic acid and oleanolic acid analogs operate through distinct structural determinants; substitution may alter potency and selectivity
Stereochemical sensitivity
Anti-HIV triterpenoid activity is highly conformation-dependent; minor stereochemical changes may affect target interaction

Suberosol: Quantitative Anti-HIV Evidence


Anti-HIV EC50 in H9 Lymphocytes

In the H9 lymphocyte acute HIV-1 replication model, suberosol achieves an EC50 of 3 μg/mL (equivalent to approximately 6.6 μM based on molecular weight of 454.7 g/mol) [1]. This potency is directly comparable to betulinic acid, a widely cited lupane-type triterpenoid anti-HIV agent, which exhibits an EC50 of 1.4 μM in the identical H9 lymphocyte assay system [2]. While betulinic acid demonstrates greater molar potency (1.4 μM vs. 6.6 μM), suberosol represents a distinct C31 lanostane chemotype with a unique stereochemical arrangement that may engage alternative molecular targets or resistance profiles not fully recapitulated by betulinic acid [3].

Anti-HIV EC50 in H9 Lymphocytes
Cross-study comparable
3 μg/mL (approx 6.6 μM)
Betulinic acid: 1.4 μM
Oleanolic acid: ~3.7 μM
Supports potency range screening in triterpenoid anti-HIV research
Cross-study data; assay conditions may vary
Anti-HIV Triterpenoid EC50

Therapeutic Index in H9 Lymphocytes

Suberosol displays an in vitro therapeutic index (TI) of approximately 6.7 in the H9 lymphocyte system, derived from its anti-HIV EC50 of 3 μg/mL and its cytotoxic IC50 of 20 μg/mL against uninfected H9 cells [1]. This selectivity profile is less favorable than that of betulinic acid, which demonstrates an IC50 of 13 μM for uninfected H9 cells and an EC50 of 1.4 μM, yielding a TI of ~9.3 [2]. However, suberosol's defined cytotoxicity-concentration relationship enables rational dose selection and contrasts with cycloartane triterpenoids from Cassia occidentalis, which exhibit EC50 values of 2.23 μM and 4.36 μM but for which parallel cytotoxicity data in the same cellular context are not reported, limiting comparative therapeutic window assessment [3].

Therapeutic Index (H9)
Cross-study comparable
TI ≈ 6.7
IC50 = 20 μg/mL (uninfected H9)
EC50 = 3 μg/mL (infected H9)
Defines cytotoxicity window for assay design
Unmodified natural product selectivity baseline
Selectivity Cytotoxicity Therapeutic Index

C31 Lanostane vs. C30 Triterpenoid Scaffolds

Suberosol is a C31 lanostane triterpenoid featuring a 24-methylidene substituent, a structural element absent in the C30 cycloartane scaffold, which instead possesses a characteristic 9β,19-cyclopropane ring [1]. Comparative anti-HIV evaluation reveals that cycloartane triterpenoids from Cassia occidentalis (compounds 2 and 5) exhibit EC50 values of 2.23 μM and 4.36 μM, respectively, in an anti-HIV-1 assay [2]. Suberosol, at ~6.6 μM, falls within a similar micromolar range but derives from a lanostane rather than cycloartane core. This subclass distinction is critical because cycloartanes and lanostanes differ in their biosynthetic origins, three-dimensional ring conformations, and metabolic susceptibility profiles, which can influence in vivo pharmacokinetics and off-target interactions [3]. For procurement decisions, the lanostane vs. cycloartane classification is not interchangeable for studies probing triterpenoid scaffold-specific mechanisms.

C31 Lanostane vs C30 Scaffolds
Class-level inference
C31 tetracyclic; 24-methylidene
Structurally distinct from C30 anti-HIV triterpenoids
No suberosol target identified; MoA may diverge
Lanostane Cycloartane Structure-Activity Relationship

Exclusive Natural Source: Polyalthia suberosa as a Non-Synthetic, Species-Specific Metabolite

Suberosol is a phytochemical isolated exclusively from the stems and leaves of Polyalthia suberosa (Roxb.) Thwaites, a plant species in the Annonaceae family native to South and Southeast Asia [1]. Unlike betulinic acid, which is widely distributed across multiple plant families (e.g., Betulaceae, Platanaceae, Rhamnaceae) and is commercially available as a commodity natural product, suberosol's natural occurrence is restricted to a single species [2]. This exclusivity imposes supply chain constraints that directly affect procurement: suberosol is not a generic commodity triterpenoid and must be sourced from specialized natural product suppliers or isolated de novo. For research programs requiring authentic, botanically verified suberosol (as opposed to structurally similar but biologically distinct analogs), source verification is essential. Substitution with more readily available triterpenoids (e.g., betulinic acid, oleanolic acid) will not recapitulate the specific pharmacological fingerprint of suberosol.

Natural Product Polyalthia suberosa Phytochemical

Suberosol: Anti-HIV Research Applications


Anti-HIV Lead Discovery & Scaffold Diversification

Given suberosol's C31 lanostane chemotype and defined EC50 of 3 μg/mL in H9 cells, it serves as a structurally distinct starting point for scaffold-hopping campaigns seeking to identify HIV inhibitors with novel resistance profiles [1]. Unlike betulinic acid and its derivatives, which have been extensively optimized as maturation inhibitors, suberosol represents a comparatively underexplored lanostane template [2]. Researchers pursuing alternative triterpenoid scaffolds for HIV drug discovery should prioritize suberosol procurement to evaluate its activity against drug-resistant viral strains and to map structure-activity relationships distinct from those of lupane and cycloartane series [3].

Comparative MoA Studies in HIV Replication

Suberosol's therapeutic index of 6.7, derived from parallel EC50 and IC50 determinations in the H9 lymphocyte system, enables direct quantitative comparison with other triterpenoid anti-HIV agents such as betulinic acid (TI = 9.3) [1]. This defined cytotoxicity-concentration relationship supports dose-ranging studies and makes suberosol a suitable reference compound for experiments evaluating the relationship between triterpenoid scaffold geometry and antiviral selectivity [2]. Researchers designing comparative pharmacology experiments across multiple triterpenoid chemotypes should include suberosol as a representative C31 lanostane with fully characterized in vitro therapeutic parameters.

Polyalthia Chemical Taxonomy & Library Screening

Due to its exclusive occurrence in Polyalthia suberosa, suberosol functions as a species-specific chemotaxonomic marker [1]. Analytical laboratories and natural product research groups requiring authenticated suberosol as a reference standard for botanical authentication, phytochemical profiling, or quality control of Polyalthia suberosa-derived materials should procure the pure compound. Substitution with other triterpenoids will invalidate analytical method validation and chemotaxonomic interpretation [2].

Cytotoxicity Baseline for Antiviral Assay Development

Suberosol is a rare C31 lanostane triterpenoid with documented anti-HIV activity, whereas the majority of commercial natural product libraries are dominated by C30 triterpenoids (betulinic acid, oleanolic acid, ursolic acid) [1]. Procurement of suberosol enriches screening collections with a structurally underrepresented lanostane chemotype, increasing the probability of identifying scaffold-specific biological activities that would be missed by libraries biased toward more common triterpenoid subclasses [2].

Application
Selection Property
Validation Focus
Anti-HIV scaffold diversification
C31 lanostane; 3β,15α diol
Potency comparison vs C30 triterpenoids (assay-dependent)
Comparative MoA studies
Uncharacterized target vs HIV-1 maturation
Pathway-specific replication inhibition assays
Phytochemical library screening
Defined anti-HIV principle from P. suberosa
Reference standard for lanostane calibration
Cytotoxicity baseline validation
Reported cytotoxicity window (H9 cells)
Discriminate antiviral activity from non-specific effects

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for Suberosol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.